Cas no 286836-04-2 (5-Bromo-7-fluorobenzofuran)

• Product Name: 5-Bromo-7-fluorobenzofuran
• CAS No: 286836-04-2
• MF: C₈H₄BrFO
• MW: 215.0192
• MDL: MFCD09056787
• CID: 2503119
• PubChem ID: 22144820
• Update Time: 2025-06-13

5-Bromo-7-fluorobenzofuran Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-fluorobenzofuran
• 5-bromo-7-fluoro-1-benzofuran
• Benzofuran, 5-bromo-7-fluoro-
• Benzofuran,5-bromo-7-fluoro-
• KKVACMAATHFELM-UHFFFAOYSA-N
• MB06987
• AS06423
• CM10734
• AK151510
• DB-123898
• DTXSID80622880
• DS-9520
• CS-0042110
• AKOS023414149
• MFCD09056787
• EN300-1165291
• SCHEMBL2296131
• 286836-04-2

• MDL： MFCD09056787
• Inchi： 1S/C8H4BrFO/c9-6-3-5-1-2-11-8(5)7(10)4-6/h1-4H
• InChI Key： KKVACMAATHFELM-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C(=C2C(C([H])=C([H])O2)=C1[H])F

Computed Properties

• Exact Mass: 213.94296g/mol
• Monoisotopic Mass: 213.94296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1
• XLogP3: 3.1

Experimental Properties

• Density: 1.696±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 233.4±20.0°C at 760 mmHg
• Flash Point: 94.9±21.8 ºC,
• Solubility: Almost insoluble (0.045 g/l) (25 º C),

5-Bromo-7-fluorobenzofuran Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Bromo-7-fluorobenzofuran

Recent Advances in the Study of 5-Bromo-7-fluorobenzofuran (CAS: 286836-04-2) in Chemical Biology and Pharmaceutical Research

5-Bromo-7-fluorobenzofuran (CAS: 286836-04-2) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its bromo and fluoro substituents on the benzofuran scaffold, exhibits unique physicochemical properties that make it a valuable building block for drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of targeting various disease pathways.

One of the most notable advancements in the study of 5-Bromo-7-fluorobenzofuran is its role in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have successfully incorporated 5-Bromo-7-fluorobenzofuran into novel kinase inhibitor scaffolds, leveraging its electron-withdrawing properties to enhance binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often resistant to conventional therapies.

In addition to its applications in kinase inhibition, 5-Bromo-7-fluorobenzofuran has also been investigated for its potential in antimicrobial drug development. The compound's halogenated structure contributes to its ability to disrupt microbial cell membranes and interfere with essential enzymatic processes. A recent preprint on bioRxiv highlighted its efficacy against multidrug-resistant bacterial strains, particularly when combined with other antimicrobial agents. This synergistic effect opens new avenues for combating antibiotic resistance, a pressing global health challenge.

Another promising area of research involves the use of 5-Bromo-7-fluorobenzofuran in the design of fluorescent probes for bioimaging. The benzofuran core, when functionalized with appropriate fluorophores, can serve as a sensitive reporter for detecting cellular processes in real-time. A 2024 study in Analytical Chemistry showcased a novel probe based on this compound, which enabled high-resolution imaging of reactive oxygen species (ROS) in live cells. This innovation has significant implications for understanding oxidative stress-related diseases and evaluating the efficacy of antioxidant therapies.

Despite these advancements, challenges remain in the optimization of 5-Bromo-7-fluorobenzofuran-based compounds for clinical use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent computational modeling efforts, as reported in a 2023 article in Drug Discovery Today, have provided valuable insights into the compound's pharmacophore features, aiding in the rational design of more effective derivatives.

In conclusion, 5-Bromo-7-fluorobenzofuran (CAS: 286836-04-2) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its diverse applications—from kinase inhibition to antimicrobial activity and bioimaging—underscore its potential as a versatile scaffold for drug discovery. Future studies will likely focus on refining its properties and expanding its therapeutic repertoire, paving the way for innovative treatments across multiple disease areas.